Cas no 1855889-50-7 ((5-Fluorothiophen-2-yl)methanamine hydrochloride)

(5-Fluorothiophen-2-yl)methanamine hydrochloride is a fluorinated heterocyclic amine derivative with applications in pharmaceutical and agrochemical research. The compound features a thiophene ring substituted with a fluorine atom at the 5-position and an aminomethyl group at the 2-position, providing a versatile scaffold for further functionalization. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This intermediate is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, including potential CNS-targeting agents, due to its balanced lipophilicity and electronic properties. The fluorine substituent further influences reactivity and metabolic stability, making it a useful building block in drug discovery and development.
(5-Fluorothiophen-2-yl)methanamine hydrochloride structure
1855889-50-7 structure
Product Name:(5-Fluorothiophen-2-yl)methanamine hydrochloride
CAS No:1855889-50-7
MF:C5H7ClFNS
MW:167.632182359695
CID:4756319
PubChem ID:73424782
Update Time:2025-10-11

(5-Fluorothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (5-FLUOROTHIOPHEN-2-YL)METHANAMINE HCL
    • (5-Fluorothiophen-2-yl)methanamine hydrochloride
    • 1-(5-FLUOROTHIOPHEN-2-YL)METHANAMINE HYDROCHLORIDE
    • 5-Fluoro-2-thiophenemethaneamine hydrochloride
    • 1855889-50-7
    • AKOS025213402
    • (5-Fluorothiophen-2-yl)methanaminehydrochloride
    • MFCD27991411
    • MDL: MFCD27991411
    • Inchi: 1S/C5H6FNS.ClH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
    • InChI Key: ZNEKXKGNZHTXHX-UHFFFAOYSA-N
    • SMILES: Cl.S1C(=CC=C1CN)F

Computed Properties

  • Exact Mass: 166.997176g/mol
  • Monoisotopic Mass: 166.997176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3
  • Molecular Weight: 167.63g/mol

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